Cas no 34171-40-9 (2,4-Dichloro-5-ethylpyrimidine)

• Product Name: 2,4-Dichloro-5-ethylpyrimidine
• CAS No: 34171-40-9
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD11040247
• CID: 823241
• PubChem ID: 10012458
• Update Time: 2025-10-30

2,4-Dichloro-5-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-ethylpyrimidine
• 2,4-dichloro-5-ethyl-pyrimidine
• AK-64738
• ANW-58773
• CTK3J5391
• KB-225533
• KSC495G9D
• PubChem21998
• Pyrimidine, 2,4-dichloro-5-ethyl-
• ethyl 2,4-dichloropyrimidine
• YFYFVWTWMBQHOH-UHFFFAOYSA-N
• FCH886604
• OR43523
• ST2409086
• AX8215121
• AB0036167
• Y3185
• 2,4-dichloro-5-ethylpyrimidine, AldrichCPR
• SB57703
• CS-W005213
• AS-19651
• DTXSID50434093
• SY037670
• MFCD11040247
• 34171-40-9
• EN300-6745883
• AKOS006308061
• SCHEMBL4579208
• Z1198305337

• MDL： MFCD11040247
• Inchi： 1S/C6H6Cl2N2/c1-2-4-3-9-6(8)10-5(4)7/h3H,2H2,1H3
• InChI Key： YFYFVWTWMBQHOH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)CC

Computed Properties

• Exact Mass: 175.99098
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.335
• Melting Point: 45-49°C
• Boiling Point: 246 ºC
• Flash Point: 126 ºC
• PSA: 25.78
• LogP: 2.34580

2,4-Dichloro-5-ethylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4-Dichloro-5-ethylpyrimidine

Introduction to 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9)

2,4-Dichloro-5-ethylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 34171-40-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of two chlorine atoms at the 2 and 4 positions, along with an ethyl substituent at the 5 position, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The structural framework of 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) consists of a six-membered aromatic ring containing two nitrogen atoms. The chlorine atoms at the 2 and 4 positions enhance its electrophilic nature, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, where it can serve as a precursor for the synthesis of more complex molecules. Additionally, the ethyl group at the 5 position introduces steric hindrance and influences electronic distribution within the ring, further modulating its reactivity.

In recent years, 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) has been extensively studied for its potential applications in drug discovery and development. Pyrimidine derivatives are well-documented for their role in medicinal chemistry due to their ability to mimic natural nucleobases and interact with biological targets such as enzymes and receptors. The dichloro substitution pattern enhances binding affinity and selectivity, making this compound a promising scaffold for designing novel therapeutic agents.

One of the most compelling areas of research involving 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) is its utility in synthesizing antiviral and anticancer compounds. Studies have demonstrated that pyrimidine-based molecules can interfere with viral replication by inhibiting key enzymes such as reverse transcriptase or polymerase. Furthermore, modifications to the pyrimidine core have led to the development of small-molecule inhibitors that target oncogenic pathways in cancer cells. The chlorine atoms in 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) provide handles for further functionalization, enabling researchers to fine-tune pharmacokinetic properties and improve drug-like characteristics.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and biological activity of 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9). Molecular modeling studies have helped predict how this compound interacts with biological targets at the atomic level. These insights have guided synthetic efforts toward optimizing lead compounds for preclinical and clinical development. Additionally, high-throughput screening techniques have been employed to identify derivatives of 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) with enhanced potency and reduced toxicity.

The agrochemical sector has also benefited from research on 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9). Pyrimidine derivatives are known for their herbicidal and fungicidal properties, making them effective in protecting crops from pests and diseases. The structural features of this compound allow it to disrupt metabolic pathways in weeds and fungi while maintaining selectivity toward desirable plants. This balance between efficacy and environmental safety is critical for sustainable agriculture practices.

In conclusion, 2,4-Dichloro-5-ethylpyrimidine (CAS No. 34171-40-9) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications in drug discovery, from antiviral and anticancer agents to herbicides and fungicides. Ongoing research continues to uncover new ways to leverage this compound's reactivity and biological activity, underscoring its importance in modern chemical biology.